Cas no 1096184-75-6 (5-(pyrrolidine-1-sulfonyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridin-2-one)

• Product Name: 5-(pyrrolidine-1-sulfonyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridin-2-one
• CAS No: 1096184-75-6
• MF: C₁₇H₁₇F₃N₂O₃S
• MW: 386.388693571091
• CID: 5311337
• PubChem ID: 42989201
• Update Time: 2025-09-19

5-(pyrrolidine-1-sulfonyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidine-1-sulfonyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridin-2-one
• 1096184-75-6
• F6617-3847
• 5-(1-Pyrrolidinylsulfonyl)-1-[[3-(trifluoromethyl)phenyl]methyl]-2(1H)-pyridinone

• Inchi： 1S/C17H17F3N2O3S/c18-17(19,20)14-5-3-4-13(10-14)11-21-12-15(6-7-16(21)23)26(24,25)22-8-1-2-9-22/h3-7,10,12H,1-2,8-9,11H2
• InChI Key： PQMOIIXEOWTPSI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C(F)(F)F)=C2)C=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 386.09119807g/mol
• Monoisotopic Mass: 386.09119807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.4±60.0 °C(Predicted)
• pka: -2.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides